Cas no 86571-26-8 (1,1,1-trifluoro-4-phenylbutan-2-one)

• Product Name: 1,1,1-trifluoro-4-phenylbutan-2-one
• CAS No: 86571-26-8
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 991752
• PubChem ID: 135767
• Update Time: 2025-04-26

1,1,1-trifluoro-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-phenylbutan-2-one
• 1,1,1-Trifluoro-4-phenyl-butan-2-one
• CS-0224028
• EN300-117515
• CHEMBL88262
• SCHEMBL1274684
• 86571-26-8
• AKOS012259558
• DTXSID60235674
• 2-Butanone, 1,1,1-trifluoro-4-phenyl-
• 1,1,1-Tfpb

• Inchi： 1S/C10H9F3O/c11-10(12,13)9(14)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： TVQSAEOXFNDKAG-UHFFFAOYSA-N
• SMILES： FC(C(CCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 208.0±35.0 °C at 760 mmHg
• Flash Point: 172.2±24.8 °C

1,1,1-trifluoro-4-phenylbutan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1,1,1-trifluoro-4-phenylbutan-2-one

Chemical Profile of 1,1,1-trifluoro-4-phenylbutan-2-one (CAS No. 86571-26-8)

1,1,1-trifluoro-4-phenylbutan-2-one, identified by its Chemical Abstracts Service (CAS) number 86571-26-8, is a fluorinated ketone with a phenyl-substituted butane backbone. This compound has garnered significant attention in the chemical and pharmaceutical research communities due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 1,1,1-trifluoro-4-phenylbutan-2-one consists of a central ketone group (C=O) flanked by a trifluoromethyl group (CF₃) at the first carbon and a phenyl ring at the fourth carbon. The presence of both fluorine atoms and a phenyl group introduces distinct electronic and steric effects, making this molecule a versatile intermediate in organic synthesis. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, a feature that has driven its exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their improved pharmacokinetic profiles. 1,1,1-trifluoro-4-phenylbutan-2-one serves as a valuable building block for the synthesis of more complex molecules. Its reactivity allows for further functionalization through various chemical transformations, including nucleophilic addition, oxidation, and reduction reactions. These properties make it particularly useful in the development of novel therapeutic agents targeting diverse biological pathways.

One of the most compelling aspects of 1,1,1-trifluoro-4-phenylbutan-2-one is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to create derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in generating compounds with potential antimicrobial and anti-inflammatory properties. The trifluoromethyl group's electron-withdrawing nature can modulate the electronic distribution in adjacent functional groups, influencing both the reactivity and selectivity of subsequent chemical modifications.

The incorporation of fluorine atoms into pharmaceutical candidates has been well-documented for improving their pharmacological properties. Fluorinated molecules often exhibit increased lipophilicity, reduced metabolic degradation, and improved binding interactions with biological targets. 1,1,1-trifluoro-4-phenylbutan-2-one exemplifies these advantages by providing a scaffold that can be readily modified to achieve desired pharmacokinetic and pharmacodynamic effects. This has led to its incorporation into several research programs aimed at developing next-generation therapeutics.

Advances in synthetic methodologies have further expanded the utility of CAS No. 86571-26-8. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of complex fluorinated structures derived from this compound. These innovations have not only streamlined the synthesis process but also opened new avenues for exploring its applications in drug discovery.

The role of trifluoromethyl-substituted ketones in medicinal chemistry continues to evolve with emerging research findings. Recent studies have highlighted their potential in modulating enzyme activity and receptor binding affinities. For example, derivatives of 1,1,1-trifluoro-4-phenylbutan-2-one have been investigated for their interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The ability to fine-tune these interactions through structural modifications offers promising opportunities for developing targeted therapies.

From a synthetic perspective, CAS No. 86571-26-8 is valued for its versatility as an intermediate. Its reactivity allows chemists to construct diverse molecular architectures with precision. This has been particularly beneficial in fragment-based drug design approaches, where small molecular fragments are linked together to form lead compounds. The ease with which 1,1,1-trifluoro-4-phenylbutan-2-one can be incorporated into these fragments makes it an attractive choice for medicinal chemists seeking efficient synthetic routes.

The growing interest in fluorinated compounds underscores their importance in modern drug development. As research progresses, the applications of CAS No. 86571-26-8 are likely to expand further. Its unique combination of structural features—combining a trifluoromethyl group with a phenyl ring—provides a rich platform for innovation across multiple disciplines within chemistry and pharmacology.

In conclusion, 1 , 1 , 1 - trifluoro - 4 - phenylbutan - 2 - one ( CAS No . 86571 - 26 - 8 ) stands out as a compound with significant potential in synthetic chemistry and pharmaceutical research . Its structural attributes enable diverse functionalizations , making it indispensable for developing novel bioactive molecules . As advancements continue to emerge , this compound is poised to play an increasingly pivotal role in shaping the future of drug discovery and development .